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Compound of Interest

Compound Name: 7-O-Ethylmorroniside

Cat. No.: B1435721 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

specialized compounds like 7-O-Ethylmorroniside is paramount. Although a specific Safety

Data Sheet (SDS) for 7-O-Ethylmorroniside is not publicly available, its classification as an

iridoid compound intended for laboratory research purposes necessitates stringent adherence

to safety protocols for handling chemicals with unknown toxicological properties.[1][2] The

following guidance provides a comprehensive operational and disposal plan based on best

practices for managing hazardous chemicals in a laboratory setting.

Chemical and Physical Properties
A summary of the known quantitative data for 7-O-Ethylmorroniside is presented below. This

information is crucial for logistical planning, including storage and experimental design.

Property Value Source

CAS Number 945721-10-8 CP Lab Safety[1]

Molecular Formula C₁₉H₃₀O₁₁ ChemicalBook, PubChem[3][4]

Molecular Weight 434.43 g/mol ChemicalBook, PubChem[3][4]

Purity Typically ≥95% (HPLC) Biopurify[5]
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The absence of specific toxicity data for 7-O-Ethylmorroniside mandates the use of

comprehensive personal protective equipment to minimize exposure through inhalation, dermal

contact, and ingestion. The following PPE is required for all personnel handling the compound.

PPE Category Item
Standard/Specificat
ion

Rationale

Hand Protection
Nitrile or Neoprene

Gloves

Chemical-resistant,

disposable

Prevents skin contact.

Double gloving is

recommended when

handling the pure

compound or

concentrated

solutions.[6][7]

Eye and Face

Protection

Safety Goggles with

Side Shields or a

Face Shield

ANSI Z87.1 certified

Protects against

splashes and airborne

particles.[8][9]

Body Protection

Laboratory Coat or

Chemical-Resistant

Gown

Long-sleeved, fully

buttoned

Prevents

contamination of

personal clothing.[8]

Respiratory Protection

Fume Hood or

Certified Respirator

(e.g., N95)

As determined by risk

assessment

Required when

handling the powder

form to prevent

inhalation of fine

particles. All handling

of the solid compound

should be performed

in a certified chemical

fume hood.[9][10]

Foot Protection Closed-toe Shoes
Sturdy, non-

permeable

Protects feet from

spills.

Operational Plan: Handling and Storage
Receiving and Unpacking:
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Upon receipt, inspect the package for any signs of damage or leakage.

Wear appropriate PPE, including gloves and eye protection, when unpacking.

Verify the container label matches the order information.

Storage:

Store 7-O-Ethylmorroniside in a cool, dry, and well-ventilated area.

Keep the container tightly sealed to prevent degradation.

Store away from incompatible materials (strong oxidizing agents, acids, and bases).

The storage area should be clearly labeled with a "Hazardous Chemical" sign.

Preparation of Solutions:

All weighing and solution preparation activities must be conducted in a certified chemical

fume hood to minimize inhalation risk.

Use a dedicated set of non-sparking tools for handling the solid compound.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Ensure all containers are clearly and accurately labeled with the compound name,

concentration, solvent, and date of preparation.

Experimental Use:

Always wear the full complement of required PPE during experimental procedures.

Handle all solutions and experimental setups within a fume hood or other ventilated

enclosure.

Avoid the generation of aerosols.

In case of accidental skin or eye contact, immediately flush the affected area with copious

amounts of water for at least 15 minutes and seek medical attention.[7][11]
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Disposal Plan
Proper disposal of 7-O-Ethylmorroniside and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Unused or expired 7-O-Ethylmorroniside, as well as any grossly contaminated

items (e.g., weigh boats, contaminated paper towels), should be collected in a dedicated,

labeled hazardous waste container.

Liquid Waste: Solutions containing 7-O-Ethylmorroniside should be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not mix with other chemical waste

streams unless compatibility has been confirmed.

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.[7]

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should

be double-bagged and disposed of as hazardous waste.[12]

Disposal Procedure:

All hazardous waste must be disposed of through the institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor.[13][14]

Do not dispose of 7-O-Ethylmorroniside or its solutions down the drain or in regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.[13]

Workflow for Safe Handling of 7-O-Ethylmorroniside

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1435721?utm_src=pdf-body
https://www.benchchem.com/product/b1435721?utm_src=pdf-body
https://www.benchchem.com/product/b1435721?utm_src=pdf-body
https://www.safety.duke.edu/sites/default/files/V-HazardousDrugs.pdf
https://www.eviq.org.au/clinical-resources/administration-of-anti-cancer-drugs/188-safe-handling-and-waste-management-of-hazardou
https://www.osha.gov/hazardous-drugs/controlling-occex
https://ehs.weill.cornell.edu/sites/default/files/5.2wastedisposalprocedures.pdf
https://www.benchchem.com/product/b1435721?utm_src=pdf-body
https://www.osha.gov/hazardous-drugs/controlling-occex
https://www.benchchem.com/product/b1435721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1435721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experimentation

Disposal Post-Experiment

Receiving and Inspection

Don PPE

Weighing in Fume Hood

Solution Preparation in Fume Hood

Conduct Experiment in Ventilated Enclosure

Segregate Waste Decontaminate Work Area

Label Hazardous Waste

Store Waste Securely

Arrange for EHS Pickup

Doff and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 7-O-Ethylmorroniside from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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